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Compound of Interest

Compound Name: Magnesium Trisilicate

Cat. No.: B080040

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium trisilicate (Mg2SisOs) is a synthetic, inorganic compound composed of
magnesium oxide and silicon dioxide.[1][2] It is a fine, white, odorless, and tasteless powder
that is free from grittiness.[2][3] In the cosmetic industry, magnesium trisilicate is a versatile
ingredient valued for its absorbent, anti-caking, and viscosity-controlling properties.[3][4] Its
porous structure and high surface area contribute to its efficacy in a variety of cosmetic
formulations, including powders, creams, and lotions.[4][5] This document provides detailed
application notes and experimental protocols for the use of magnesium trisilicate in cosmetic
science.

Physicochemical Properties and Specifications

Magnesium trisilicate's performance in cosmetic formulations is dictated by its physical and
chemical characteristics.
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Property Value Source(s)
Chemical Formula Mg2SizOs [1][6]
Fine, white, odorless, tasteless
Appearance [2][3]
powder

> 20.0% Magnesium Oxide
Composition (MgO), = 45.0% Silicon [1]
Dioxide (SiO2)

Water Content 17.0% - 34.0% loss on ignition [2]

] 17-23% wiw (at 15-65% RH),
Moisture Content [2]
24-30% w/w (at 75-95% RH)

N Practically insoluble in water
Solubility and ethanol [2][3]

Can range from < 250 m?/g to
Surface Area > 400 m?/g (flake-like [51[7]
morphology)

Applications in Cosmetic Formulations

Magnesium trisilicate is utilized in a wide range of cosmetic products due to its multifunctional
properties.
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Application

Function(s)

Product Examples

Face Powders & Foundations

Absorbent (sebum control),
Anti-caking, Bulking Agent,
Slip Modifier

Loose powders, pressed
powders, mattifying
foundations.[4][6]

Creams & Lotions

Viscosity Controller, Emulsion
Stabilizer, Mattifying Agent

Oil-control moisturizers,
primers, anti-aging lotions.[4]

[8][°]

Deodorants & Antiperspirants

Absorbent (moisture control)

Stick and roll-on deodorants.

Dry Shampoos

Absorbent (sebum and oil

absorption)

Aerosol and powder dry

shampoos.[4]

Exfoliants

Gentle Abrasive

Facial scrubs and cleansers.[4]

Experimental Protocols

The following protocols provide detailed methodologies for evaluating the key functionalities of

magnesium trisilicate in cosmetic formulations.

Protocol for Determining Oil Absorption Capacity

This protocol is adapted from the ASTM D281 standard test method for oil absorption of

pigments by spatula rub-out.[4][10][11]

Objective: To quantify the amount of oil absorbed by magnesium trisilicate, which is indicative
of its sebum-absorbing capabilities in cosmetic formulations.

Materials:

Magnesium trisilicate powder

Linseed oil (or a cosmetic emollient like caprylic/capric triglyceride)

Analytical balance (accurate to 0.001 g)

Glass plate or marble slab
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e Spatula (with a stiff blade)

e Buret (graduated in 0.1 mL)

Procedure:

e Weigh 1.000 g of magnesium trisilicate powder and place it on the glass plate.
e Add linseed oil drop by drop from the buret onto the powder.

 After the addition of a few drops, thoroughly mix the oil and powder using the spatula with a
rubbing motion.

« Continue adding oil in small increments, followed by thorough mixing, until a stiff, putty-like
paste is formed that does not break or separate.

» Record the volume of oil used.
o Calculate the oil absorption value as the volume of oil (in mL) per 100 g of powder.

Workflow for Oil Absorption Capacity Determination

Procedure

Paste is still crumbly
Weigh 1g of Add Oil Dropwise |__
Magnesium Trisilicate from Buret

Y

Record Volume of Oil P> Thoroughly Mix with ». | Observe Paste
Used Spatula 7] Consistency
bommees "*___________::'::::::::::::::: _______________________________________
Calculation Endpoint reached : El'ldeil'lt i

Calculate Oil Absorption
(mL oil / 100g powder)

Stiff, Putty-like Paste
(No Breakage or Separation)
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Workflow for Oil Absorption Capacity Determination

Protocol for Evaluating Anti-Caking Properties

This protocol is a conceptual adaptation of methods for assessing powder flowability and
caking.

Objective: To assess the ability of magnesium trisilicate to prevent clumping and maintain the
free-flowing nature of a powder formulation.

Materials:

Magnesium trisilicate

Base powder formulation (e.g., talc, corn starch)

Sieve with a specific mesh size (e.g., 100 mesh)

Humidity chamber

Analytical balance

Funnel with a fixed orifice

Procedure:
e Prepare two powder blends:
o Control: 100% base powder.

o Test: Base powder with a specified concentration of magnesium trisilicate (e.g., 2%, 5%

wiw).
e Pass both blends through the sieve to ensure a uniform starting particle size distribution.

e Place a known weight (e.g., 10 g) of each blend in an open container within a humidity
chamber (e.g., 75% RH) for a set period (e.g., 24 hours).
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e Remove the samples and allow them to equilibrate to ambient conditions.
 Visually and tactilely assess the degree of caking or clumping.

* Quantify the flowability by measuring the time it takes for a set weight of each powder to
pass through the funnel. A shorter time indicates better flowability and less caking.

Workflow for Anti-Caking Property Evaluation

Sample Preparation

Prepare Control Powder Prepare Test Powder
(Base Only) (Base + M@2SizOs)

Expose Samples to
High Humidity (e.g., 75% RH)

Assessment

Visual & Tactile
Assessment of Caking

i

Measure Flow Rate
Through Funnel

Compare Flow Rates &
Caking of Control vs. Test

Click to download full resolution via product page

Workflow for Anti-Caking Property Evaluation

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b080040?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for Assessing Viscosity Modification in an O/W
Emulsion

Objective: To determine the effect of magnesium trisilicate on the viscosity of an oil-in-water
(O/W) emulsion.

Materials:

o Magnesium trisilicate

e Pre-formulated O/W emulsion base

» Rotational viscometer with appropriate spindles

o Beakers

e Overhead mixer or homogenizer

Procedure:

» Prepare a control sample of the O/W emulsion base.

e Prepare test samples by incorporating varying concentrations of magnesium trisilicate
(e.g., 1%, 2%, 3% w/w) into the emulsion base.

e Disperse the magnesium trisilicate into the emulsion using an overhead mixer or
homogenizer until a uniform consistency is achieved.

¢ Allow the samples to equilibrate to a constant temperature (e.g., 25°C).

o Measure the viscosity of the control and test samples using a rotational viscometer at a
specified spindle speed and time.

e Record the viscosity in centipoise (cP) or Pascal-seconds (Pa-s).

» Plot viscosity as a function of magnesium trisilicate concentration to determine the
thickening effect.
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Workflow for Viscosity Modification Assessment

_____________________________________________
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I
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I ]
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Prepare Control
O/W Emulsion

Click to download full resolution via product page
Workflow for Viscosity Modification Assessment

Formulation Guidelines
Incorporating Magnesium Trisilicate into a Pressed
Powder

« Dry Blending: Combine magnesium trisilicate with other powder ingredients (e.g., talc,
mica, pigments, binders) in a blender. Geometric dilution is recommended for small
guantities of potent ingredients.

o Binder Addition: The liquid binder phase (oils, esters, silicones) is slowly sprayed or dropped
into the powder blend while mixing to ensure even distribution.

o Milling: The mixture is then milled to break up any agglomerates and achieve a uniform
particle size.

e Pressing: The final powder is pressed into godets at a specific pressure. The optimal
pressure will depend on the formulation and the size of the godet.

Incorporating Magnesium Trisilicate into a Cream or
Lotion (O/W Emulsion)
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o Water Phase: Disperse any water-soluble ingredients in deionized water.

e Oil Phase: Combine all oil-soluble ingredients and heat to a temperature that allows for
complete melting and mixing.

o Emulsification: Add the oil phase to the water phase (or vice versa, depending on the
emulsifier) with high-shear mixing to form the emulsion.

» Addition of Magnesium Trisilicate: Magnesium trisilicate can be added to the water phase
before emulsification or to the formed emulsion during the cool-down phase. It should be
added slowly and mixed thoroughly to ensure proper dispersion and avoid clumping. A
homogenizer can be used to achieve a smooth and uniform texture.[12]

Safety and Regulatory Information

o The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that magnesium
trisilicate is safe as used in cosmetic formulations when formulated to be non-irritating.[1]

e For products that may be incidentally inhaled, the safety of naturally-sourced magnesium
trisilicate has not been fully determined.[1]

« Itis considered a non-comedogenic ingredient with a low potential for skin irritation.[6]

Conclusion

Magnesium trisilicate is a highly effective and versatile ingredient in cosmetic formulations,
offering significant benefits in terms of absorbency, texture, and stability. The protocols and
guidelines presented in this document provide a framework for researchers and formulators to
effectively utilize and evaluate magnesium trisilicate in the development of innovative
cosmetic products. Careful consideration of concentration, dispersion, and interaction with
other ingredients will ensure optimal performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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